Cas no 862209-18-5 (2-5-(2-bromophenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol)

• Product Name: 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol
• CAS No: 862209-18-5
• MF: C₂₀H₁₇BrN₂O₃
• MW: 413.264584302902
• CID: 5421680
• Update Time: 2025-07-17

2-5-(2-bromophenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(2-bromophenoxy)pyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol
• 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

• Inchi： 1S/C20H17BrN2O3/c1-13(2)11-25-14-7-8-15(17(24)9-14)20-19(10-22-12-23-20)26-18-6-4-3-5-16(18)21/h3-10,12,24H,1,11H2,2H3
• InChI Key： IBOAIPIXEBZREZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC(C)=C)=CC=C1C1C(OC2=CC=CC=C2Br)=CN=CN=1

Additional information on 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol

Chemical Profile of 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol (CAS No. 862209-18-5)

2-5-(2-bromophenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol, identified by its CAS number 862209-18-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a pyrimidine core linked to a bromophenoxy group and an oxyphenol moiety substituted with an isopropenyl group. Such structural motifs are often engineered to enhance binding affinity and selectivity in biological targets, which is a critical consideration in drug discovery. The presence of the bromophenoxy group introduces a halogen atom that can participate in various chemical interactions, while the isopropenyl substituent on the oxyphenol moiety adds complexity to its pharmacophoric properties.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The pyrimidin-4-yl scaffold is particularly relevant in this context, as pyrimidine derivatives are well-documented for their role in modulating biological processes. For instance, they have been extensively studied for their potential in oncology, where they often serve as inhibitors of kinases and other enzymes overexpressed in cancer cells.

One of the most compelling aspects of 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol is its potential as a lead compound for further derivatization. The structural features present in this molecule provide multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility is crucial in the drug development process, where optimizing solubility, metabolic stability, and target engagement is essential for achieving clinical efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 862209-18-5 for biological activity. Techniques such as molecular docking and virtual screening have been instrumental in identifying promising candidates for experimental validation. Studies have demonstrated that structurally similar pyrimidine derivatives can exhibit inhibitory effects on targets such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in inflammatory diseases and cancer.

The oxyphenol moiety in this compound adds another layer of complexity, potentially influencing its interaction with biological targets through hydrogen bonding or hydrophobic effects. This functional group is also found in natural products known for their therapeutic properties, suggesting that 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-(2-methylprop-2-en-1-yl)oxyphenol may possess unique bioactivities worthy of exploration.

Current research efforts are focused on understanding the mechanism of action of such compounds by integrating experimental data with computational modeling. This interdisciplinary approach has led to the identification of novel pharmacological pathways and has refined our understanding of how small molecules modulate biological processes. For example, studies have shown that modifications to the pyrimidine ring can significantly alter binding affinity to protein targets, highlighting the importance of structural optimization.

The synthesis of 862209-18-5 presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These techniques are critical for producing sufficient quantities of the compound for both preclinical studies and scale-up considerations.

In conclusion, 2-5-(2-bromophenoxy)pyrimidin-4-yl-5-(2-methylpropenyl-oxyphenol (CAS No. 86220918 85) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.